Cas no 1250698-57-7 ((3-Aminopyrrolidin-1-yl)(4-methylthiazol-5-yl)methanone)

• Product Name: (3-Aminopyrrolidin-1-yl)(4-methylthiazol-5-yl)methanone
• CAS No: 1250698-57-7
• MF: C₉H₁₃N₃OS
• MW: 211.284020185471
• CID: 4775366
• Update Time: 2023-08-17

(3-Aminopyrrolidin-1-yl)(4-methylthiazol-5-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-aminopyrrolidin-1-yl)(4-methylthiazol-5-yl)methanone
• (3-aminopyrrolidin-1-yl)-(4-methyl-1,3-thiazol-5-yl)methanone
• (3-Aminopyrrolidin-1-yl)(4-methylthiazol-5-yl)methanone

• Inchi： 1S/C9H13N3OS/c1-6-8(14-5-11-6)9(13)12-3-2-7(10)4-12/h5,7H,2-4,10H2,1H3
• InChI Key： MYTRPHUNXJQBBM-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C(N1CCC(C1)N)=O

Computed Properties

• Exact Mass: 211.07793322 g/mol
• Monoisotopic Mass: 211.07793322 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.5
• Molecular Weight: 211.29